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Compound of Interest

Compound Name: 2-(Vinyloxy)ethanol

Cat. No.: B1195950

An In-depth Technical Guide to 2-(Vinyloxy)ethanol: Commercial Availability, Suppliers, and
Experimental Applications

Introduction

2-(Vinyloxy)ethanol, also known as ethylene glycol monovinyl ether (EGVE), is a versatile
organic compound with the chemical formula C4H802.[1][2][3] Its unique molecular structure,
featuring both a reactive vinyl group and a primary hydroxyl group, makes it a valuable
intermediate in a wide range of chemical syntheses and a key monomer in polymer science.[4]
[5] This guide provides a comprehensive overview of its commercial availability, key suppliers,
technical data, and detailed experimental protocols for its application in research and
development.

Commercial Availability and Suppliers

2-(Vinyloxy)ethanol is commercially available from a variety of chemical suppliers, ranging
from large-scale manufacturers to specialized laboratory chemical providers. It is typically
offered in various grades, purities, and quantities to suit different applications, from research
and development to industrial production.

The following table summarizes a selection of commercial suppliers for 2-(Vinyloxy)ethanol.
Please note that availability and product specifications may vary by region and are subject to
change.
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. . Available
Supplier Name Purity/Grade . Notes
Quantities
Sigma-Aldrich
) 97% 10 mL, 50 mL, 500 mL -
(Aldrich)

CheMondis Suppliers

Technical, Pharma

0.1 kg - 100,000 kg

Platform with multiple
suppliers like
Getchem Co.,ltd,
IntraChem Limited,
Aschem GmbH,
VladaChem GmbH,
and Traditem GmbH.

[6]

CymitQuimica

97%

5g, 10g, 25¢, 100g,
5009

Intended for

laboratory use.[7]

Suzhou Senfeida
Chemical Co., Ltd

Not specified

Bulk quantities

Manufacturer based in
China.[1]

ChemicalBook

Suppliers

99%

Per KG, Per Assay

Lists multiple
suppliers, including
Sichuan Zhuoyu
Yantang Technology
Co., Ltd. and Shaanxi
Dideu Medichem Co.
Ltd.[8]

Protheragen

Not specified

Inquiry-based

Supplier of
pharmaceutical
ingredients and

specialty chemicals.[9]

BuyersGuideChem
Suppliers

Not specified

Inquiry-based

Lists suppliers such
as Zouping Mingxing
Chemical Co., Ltd.
and Shandong Lanhai
Industry Co.,Ltd.[10]
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Technical Data Summary

A summary of the key physicochemical properties of 2-(Vinyloxy)ethanol is presented below.

This data is essential for designing experiments, understanding its reactivity, and ensuring safe

handling.
Property Value
CAS Number 764-48-7[1][4][8][10][11]

Molecular Formula

C4H802[1][3][4]

Molecular Weight 88.11 g/mol [1][3][4]

Appearance Colorless to almost colorless clear liquid[1][12]
Boiling Point 141.6 - 143 °C (lit.)[1][11]

Density 0.982 g/mL at 25 °C (lit.)[1][2]

Refractive Index

n20/D 1.436 (lit.)[1]

Flash Point 120 °F (48.9 °C)[1][2]

Solubility Soluble in water, ethanol, and ether.[11][12]
pKa 14.20 + 0.10 (Predicted)[1][12]

LogP -0.27[11]

Core Applications

The dual functionality of 2-(vinyloxy)ethanol is central to its wide range of applications.[4]

e Polymer Science: It serves as a crucial monomer for producing a variety of polymers.[4][5]

The electron-rich vinyl group is susceptible to polymerization, particularly cationic

polymerization, which allows for the synthesis of polymers with tailored structures, such as

poly(ethylene glycol vinyl ether), and the creation of block copolymers.[4][11] These

polymers are valuable in coatings, adhesives, and sealants.[11]

o Organic Synthesis: It is a key intermediate in the synthesis of more complex molecules.[4][5]

[11]
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o Coatings and Adhesives: It is used in the coatings industry as a reactive diluent to reduce
viscosity and improve flow properties.[12] In adhesives, it can act as a crosslinking agent,
promoting the formation of strong bonds.[12]

» Bio-based Polymer Development: It is used in the synthesis of bio-based polymers. For
instance, it can be transesterified with plant oils like soybean oil to create novel vinyl ether
monomers, which can then be polymerized.[4][13]

Experimental Protocols

Synthesis of 2-(Vinyloxy)ethanol via Vinylation of
Ethylene Glycol

This protocol describes a common industrial method for synthesizing 2-(vinyloxy)ethanol.

Principle: The direct reaction of ethylene glycol with acetylene in the presence of a strong base
catalyst. This process is also known as vinylation.[4]

Methodology:

A potassium hydroxide (KOH) catalyst is dissolved in ethylene glycol in a high-pressure
reactor.[4]

e The reactor is sealed and heated to approximately 180°C.[4]

o Acetylene gas is introduced into the reactor under pressure.

e The reaction mixture is maintained at temperature and pressure until the consumption of
acetylene ceases.

 After cooling and depressurization, the reaction mixture is neutralized.

e The crude product is then purified by fractional distillation to yield high-purity 2-
(vinyloxy)ethanol.[4]

Note: This reaction is hazardous and requires specialized equipment to handle high pressures
and flammable acetylene gas.
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Synthesis of a Bio-based Monomer: 2-(vinyloxy)ethyl
soyate (2-VOES)

This protocol outlines the creation of a novel vinyl ether monomer from a renewable resource.

Principle: A base-catalyzed transesterification reaction between soybean oil and 2-

(vinyloxy)ethanol.[4][13] This process is analogous to biodiesel production.[4]

Methodology:

Soybean oil and an excess of 2-(vinyloxy)ethanol are charged into a reaction vessel
equipped with a stirrer and a heating mantle.

A basic catalyst, such as sodium methoxide or potassium hydroxide, is added to the mixture.
The mixture is heated (e.g., to 65°C) and stirred vigorously to ensure proper mixing.

The reaction is monitored for the formation of the 2-(vinyloxy)ethyl soyate monomer and
glycerol byproduct.

Upon completion, the glycerol layer is separated by gravity.

The upper monomer layer is washed with water to remove any remaining catalyst and
glycerol.

The purified 2-VOES monomer is then dried and can be used for subsequent polymerization
reactions.[13]

Cationic Polymerization of 2-(Vinyloxy)ethanol
Derivatives

This protocol describes a general procedure for the living cationic polymerization of a vinyl

ether monomer, such as 2-VOES.

Principle: Living cationic polymerization allows for the synthesis of polymers with controlled

molecular weights and narrow molecular weight distributions.[13]

Methodology:
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e The polymerization is conducted under an inert atmosphere (e.g., nitrogen or argon) in a dry
solvent, such as toluene or dichloromethane.

e The purified vinyl ether monomer (e.g., 2-VOEYS) is dissolved in the solvent and cooled to a
specific temperature (e.g., 0°C).

» An initiating system, typically a combination of a weak Lewis acid (e.g., ZnCl2) and an
initiator with a labile proton (e.g., a proton source), is added to start the polymerization.

e The reaction proceeds via the cationic polymerization of the vinyl ether group.[13]

e The reaction is monitored over time, with samples taken to analyze monomer conversion
and the evolution of molecular weight (e.g., by NMR spectroscopy and GPC).

e The polymerization is terminated by adding a quenching agent, such as methanol or
ammonia in methanol.

e The resulting polymer is then precipitated in a non-solvent (e.g., cold methanol), filtered, and
dried under vacuum.

Mandatory Visualizations

Caption: Supply chain and application flow for 2-(Vinyloxy)ethanol.

Caption: Experimental workflow for living cationic polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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